Cas no 1695124-32-3 (tert-butyl 3,3-dimethylpiperidine-2-carboxylate)

• Product Name: tert-butyl 3,3-dimethylpiperidine-2-carboxylate
• CAS No: 1695124-32-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6491032
• PubChem ID: 105577150
• Update Time: 2025-06-15

tert-butyl 3,3-dimethylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-dimethylpiperidine-2-carboxylate
• EN300-2278281
• 1695124-32-3

• Inchi： 1S/C12H23NO2/c1-11(2,3)15-10(14)9-12(4,5)7-6-8-13-9/h9,13H,6-8H2,1-5H3
• InChI Key： GETSYGGAIJGSGU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C(C)(C)CCCN1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 3,3-dimethylpiperidine-2-carboxylate

Comprehensive Overview of tert-butyl 3,3-dimethylpiperidine-2-carboxylate (CAS 1695124-32-3): Properties, Applications, and Industry Insights

The compound tert-butyl 3,3-dimethylpiperidine-2-carboxylate (CAS 1695124-32-3) is a specialized piperidine derivative with significant relevance in pharmaceutical and organic synthesis. Its unique structural features, including the tert-butyl ester and dimethyl-substituted piperidine ring, make it a valuable intermediate for drug discovery and fine chemical production. This article explores its molecular characteristics, synthetic utility, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

Chemically, tert-butyl 3,3-dimethylpiperidine-2-carboxylate belongs to the class of N-heterocyclic compounds, which are increasingly sought after for their bioactivity and versatility. The presence of both sterically hindered tert-butyl group and quaternary carbon centers enhances its stability, making it suitable for multi-step synthetic routes. Researchers frequently inquire about its spectral data (NMR, IR), solubility profiles, and chiral purity—key parameters for quality control in API manufacturing.

In pharmaceutical contexts, this compound serves as a precursor for neurologically active molecules, aligning with current industry focus on CNS drug development. Its structural motif appears in scaffolds targeting GPCR receptors and enzyme inhibitors, topics frequently searched in conjunction with computational chemistry tools. The carboxylate protection offered by the tert-butyl group enables selective deprotection strategies, a feature highlighted in recent patent literature for prodrug design.

Synthetic methodologies for CAS 1695124-32-3 often involve catalytic hydrogenation or asymmetric synthesis, reflecting the growing demand for stereoselective processes. Environmental considerations have spurred interest in microwave-assisted synthesis and continuous flow chemistry approaches for this intermediate—topics ranking high in scientific search trends. Analytical chemists emphasize its characterization via LC-MS hyphenated techniques and crystallography studies.

The compound's stability under physiological pH conditions makes it attractive for formulation studies, particularly in extended-release dosage forms. Recent publications correlate its logP values with blood-brain barrier permeability—a hot topic in ADME prediction algorithms. Regulatory aspects such as ICH guidelines compliance and genotoxic impurity thresholds are frequently queried by quality assurance professionals.

Emerging applications include its use in metal-organic frameworks (MOFs) for catalytic systems and bioconjugation chemistry for antibody-drug conjugates (ADCs). These align with nanotechnology and targeted therapy search trends. The scalability of its production processes remains a critical discussion point, with process intensification and quality by design (QbD) approaches gaining traction.

From a commercial perspective, tert-butyl 3,3-dimethylpiperidine-2-carboxylate exemplifies the growing custom synthesis market, with procurement inquiries often focusing on GMP-grade availability and supply chain resilience. Its shelf-life optimization under various storage conditions is another practical consideration for inventory management.

Future research directions may explore its photophysical properties for bioimaging applications or modifications for ionic liquid formulations. The compound's versatility ensures continued relevance across medicinal chemistry, material science, and catalysis—fields where interdisciplinary innovation thrives.